Cas no 64339-43-1 (5-Iodoresorcinol)

5-Iodoresorcinol structure
5-Iodoresorcinol structure
Product Name:5-Iodoresorcinol
CAS No:64339-43-1
MF:C6H5IO2
MW:236.007174253464
MDL:MFCD16251428
CID:961239
PubChem ID:616755
Update Time:2025-04-19

5-Iodoresorcinol Chemical and Physical Properties

Names and Identifiers

    • 5-Iodoresorcinol
    • 1,3-Dihydroxy-5-iodobenzene
    • 3,5-Dihydroxyiodobenzene
    • 3,5-Dihydroxyphenyl Iodide
    • 5-Iodo-1,3-benzenediol
    • 5-iodobenzene-1,3-diol
    • InChI=1/C6H5IO2/c7-4-1-5(8)3-6(9)2-4/h1-3,8-9
    • 5-Iodo-1,3-dihydroxybenzene
    • AKOS030616808
    • DTXSID10346966
    • A12718
    • 1,3-Benzenediol, 5-iodo-
    • 64339-43-1
    • 5-Iodo-1,3-benzenediol #
    • AS-56793
    • 5-iodo-benzene-1,3-diol
    • starbld0019592
    • SCHEMBL69370
    • DA-04068
    • MDL： MFCD16251428
    • Inchi： 1S/C6H5IO2/c7-4-1-5(8)3-6(9)2-4/h1-3,8-9H
    • InChI Key： PZDUQDUNYLFCCD-UHFFFAOYSA-N
    • SMILES： IC1C=C(C=C(C=1)O)O

Computed Properties

  • Exact Mass: 235.93300
  • Monoisotopic Mass: 235.93343g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.9169 (estimate)
  • Melting Point: 92.5°C
  • Boiling Point: 325.6±12.0 °C at 760 mmHg
  • Flash Point: 150.7±19.6 °C
  • PSA: 40.46000
  • LogP: 1.70240
  • Vapor Pressure: No data available

5-Iodoresorcinol Security Information

5-Iodoresorcinol Pricemore >>

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